![molecular formula C8H5Br B021010 7-Bromobicyclo[4.2.0]octa-1,3,5-triene CAS No. 21120-91-2](/img/structure/B21010.png)
7-Bromobicyclo[4.2.0]octa-1,3,5-triene
Overview
Description
7-Bromobicyclo[4.2.0]octa-1,3,5-triene (7-BBT) is an organic compound belonging to the bicyclic family of hydrocarbons. It is a colorless, crystalline solid that exhibits a strong odor. 7-BBT is a versatile compound with a wide range of applications in various scientific research fields. In particular, it has been used in the synthesis of various organic compounds and as a starting material for the preparation of various pharmaceuticals. Additionally, 7-BBT has been studied for its potential biochemical and physiological effects.
Scientific Research Applications
Tricarbonyl-Iron and Ruthenium Complexes : This compound is a key structural element in tricarbonyl-iron and ruthenium complexes, as found in the study "Chemistry of the metal carbonyls. Part LXXIII. Tricarbonyl-iron and ruthenium complexes of bicyclo[4.2.0]octa-2,4,7-trienes" (Cooke et al., 1976).
Conjugation in the Cyclopropyl-Ethylene System : It exhibits strong conjugation in the cyclopropyl-ethylene system, as discussed in "Tricyclo[2,2,2,02,6]octan und Tricyclo[2,2,2,02,6]oct‐7‐en Konjugation in Cyclopropyl‐äthylenen. Bicyclo[2. 2. 2]octan‐Reihe, 6. Mitteilung" (Grob & Hostynek, 1963).
Antioxidant Properties : Derivatives like 7-isopropenylbicyclo[4.2.0]octa-1,3,5-triene-2,5-diol and its glucoside possess antioxidant properties, as found in "New antioxidant hydroquinone derivatives from the algicolous marine fungus Acremonium sp." (Abdel-Lateff et al., 2002).
Non-aromatic Cyclic Product Formation : Its isomerisation produces non-aromatic cyclic products like 1-, 2-, and 3-methylcyclohepta-1,3,5-trienes and cyclo-octa-1,3,5, as mentioned in "Non-aromatic products from the base-catalysed isomerisation of octa-1,7-diyne" (Eglinton, Raphael, & Zabkiewicz, 1969).
Structurally Degenerate Cope Rearrangement : The molecule undergoes a rapidly reversible degenerate Cope rearrangement, transforming into benzene and ethylene, as found in "A rapidly reversible degenerate cope rearrangement" (Doering & Roth, 1963).
Mechanism of Action
Target of Action
It is known to be a useful synthon in organometallic methodology .
Mode of Action
It is known that the compound can be synthesized through a reaction between cycloheptatriene, bromoform, potassium carbonate, and 18-crown-6 at 140°c . This suggests that it may interact with its targets through similar chemical reactions.
properties
IUPAC Name |
7-bromobicyclo[4.2.0]octa-1,3,5-triene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Br/c9-8-5-6-3-1-2-4-7(6)8/h1-4,8H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYNXHFRDABNHRX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC=CC=C21)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90340927 | |
Record name | 7-Bromobicyclo[4.2.0]octa-1,3,5-triene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90340927 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21120-91-2 | |
Record name | 7-Bromobicyclo[4.2.0]octa-1,3,5-triene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90340927 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 1-Bromobenzocyclobutene a useful reagent in organic synthesis?
A1: 1-Bromobenzocyclobutene serves as a precursor to benzocyclobutene, a strained ring system that readily undergoes ring-opening reactions. This reactivity allows for the construction of diverse molecular architectures. For instance, it readily undergoes thermal isomerization to form o-quinodimethane, a reactive intermediate useful in polymerization reactions []. Additionally, it reacts with ethylene glycol to yield 1-benzocyclobutenyl 1-bromoethyl ether, which can be further manipulated to synthesize polymers with benzocyclobutene moieties [].
Q2: Beyond polymerization, what other synthetic applications does 1-Bromobenzocyclobutene have?
A3: 1-Bromobenzocyclobutene can be converted to a zirconacyclobutadiene complex (Cp2Zr(benzocyclobutadiene)) []. This complex is a valuable intermediate in organic synthesis as it reacts with alkynes or nitriles to yield five-membered zirconacycles []. Further treatment of these zirconacycles with CuCl leads to the formation of substituted naphthalenes, isoquinolines, or even eight-membered benzazocine rings, depending on the reaction conditions and reactants used [].
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